Cas no 13472-99-6 (N,N-diethyl-1,3-thiazol-2-amine)

• Product Name: N,N-diethyl-1,3-thiazol-2-amine
• CAS No: 13472-99-6
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 2119130
• PubChem ID: 2530298
• Update Time: 2025-07-02

N,N-diethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-Thiazolamine
• N,N-diethyl-1,3-thiazol-2-amine
• Z56347338
• G23614
• CS-0210771
• DA-45839
• 13472-99-6
• NAA47299
• AKOS002669609
• N,N-Diethylthiazol-2-amine
• SCHEMBL4722623
• EN300-16656
• 2-diethylamino-thiazole
• HMS1775M08

• Inchi： 1S/C7H12N2S/c1-3-9(4-2)7-8-5-6-10-7/h5-6H,3-4H2,1-2H3
• InChI Key： FMPDLFJFQAPPGK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N(CC)CC

Computed Properties

• Exact Mass: 156.07211956Da
• Monoisotopic Mass: 156.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.4Ų

Additional information on N,N-diethyl-1,3-thiazol-2-amine

Comprehensive Analysis of N,N-diethyl-1,3-thiazol-2-amine (CAS No. 13472-99-6): Properties, Applications, and Industry Trends

N,N-diethyl-1,3-thiazol-2-amine (CAS No. 13472-99-6) is a specialized organic compound belonging to the thiazole derivatives family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The molecular structure combines a thiazole ring with diethylamine substitution, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "thiazole amine derivatives," "CAS 13472-99-6 supplier," or "N,N-diethyl thiazole applications," reflecting growing interest in this niche chemical.

The compound's physicochemical properties include a molecular weight of 170.27 g/mol and a purity typically exceeding 98%. Its solubility profile shows moderate dissolution in organic solvents like ethanol and dichloromethane, while being sparingly soluble in water. Recent studies highlight its role as a building block for heterocyclic compounds, particularly in developing novel pharmaceutical intermediates. With the rise of green chemistry trends, many researchers are investigating eco-friendly synthesis routes for 13472-99-6, addressing common search queries like "sustainable thiazole synthesis" or "green preparation of N,N-diethyl-1,3-thiazol-2-amine."

In pharmaceutical research, N,N-diethyl-1,3-thiazol-2-amine serves as a precursor for bioactive molecules with potential antimicrobial or anti-inflammatory properties. The thiazole core is known for its prevalence in FDA-approved drugs, driving demand for high-quality CAS 13472-99-6 among contract research organizations. Analytical techniques like HPLC and NMR are crucial for verifying its purity, as emphasized in frequent searches for "N,N-diethyl thiazolamine characterization methods." The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for industrial-scale applications.

The agrochemical sector utilizes this compound in developing crop protection agents, leveraging the thiazole moiety's ability to interact with biological targets. Recent patent analyses reveal innovative formulations combining 13472-99-6 with other nitrogen-containing heterocycles for enhanced efficacy. This aligns with trending searches about "next-generation agrochemical intermediates" and "thiazole-based pesticides." Quality control remains paramount, with GC-MS being the preferred method for detecting impurities in technical-grade material.

From a commercial perspective, the global market for N,N-diethyl-1,3-thiazol-2-amine shows steady growth, particularly in Asia-Pacific regions specializing in fine chemical production. Suppliers increasingly emphasize REACH compliance and ISO certification to meet regulatory standards, responding to procurement officers' queries about "CAS 13472-99-6 regulatory status." The compound's structure-activity relationship continues to inspire academic investigations, with computational chemistry studies predicting novel derivatives for material science applications such as organic semiconductors.

Emerging applications include its use as a ligand in catalysis and a modifier in polymeric materials. The compound's electron-rich nitrogen sites enable coordination with transition metals, making it valuable for homogeneous catalysis systems. Material scientists frequently explore "thiazole amine polymer modification" techniques, where 13472-99-6 acts as a functionalization agent. These developments correlate with rising interest in smart materials and advanced composites across industrial forums.

Handling N,N-diethyl-1,3-thiazol-2-amine requires standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under major regulatory frameworks, its storage recommendations suggest protection from moisture and prolonged exposure to light. This practical information addresses common operational questions like "CAS 13472-99-6 handling guidelines" or "thiazolamine shelf life" frequently encountered in technical discussions.

Future research directions may explore the compound's utility in bioconjugation chemistry or as a scaffold for fluorescent probes. The scientific community's focus on multifunctional heterocycles ensures sustained relevance for N,N-diethyl-1,3-thiazol-2-amine in cutting-edge applications. With proper keyword optimization—such as emphasizing "high-purity 13472-99-6" or "thiazole amine synthetic routes"—this content serves both informational and SEO purposes while maintaining rigorous scientific accuracy.